Cas no 1690471-05-6 (propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate)

Propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate is a brominated triazole derivative with a reactive amino group and an ester functionality. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for synthesizing heterocyclic compounds. The presence of both amino and bromo substituents on the triazole ring enhances its reactivity, enabling selective modifications for targeted applications. The isopropyl ester group improves solubility in organic solvents, facilitating further derivatization. Its structural features make it suitable for exploring biologically active molecules, particularly in the development of enzyme inhibitors or antimicrobial agents. Careful handling is advised due to its reactive functional groups.

propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate structure

1690471-05-6 structure

Product Name:propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate

CAS No:1690471-05-6

MF:C₇H₁₁BrN₄O₂

MW:263.091840028763

CID:5896293

PubChem ID:103098617

Update Time:2025-06-08

propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

- propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate
- 1690471-05-6
- EN300-1107486
- Inchi： 1S/C7H11BrN4O2/c1-4(2)14-5(13)3-12-6(8)10-7(9)11-12/h4H,3H2,1-2H3,(H2,9,11)
- InChI Key： SHIONEZPIYFYDG-UHFFFAOYSA-N
- SMILES： BrC1=NC(N)=NN1CC(=O)OC(C)C

Computed Properties

Exact Mass: 262.00654g/mol
Monoisotopic Mass: 262.00654g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 214
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.5
Topological Polar Surface Area: 83Å²

propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1107486-0.05g	propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate	1690471-05-6	95%	0.05g	$827.0	2023-10-27
Enamine	EN300-1107486-0.1g	propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate	1690471-05-6	95%	0.1g	$867.0	2023-10-27
Enamine	EN300-1107486-0.25g	propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate	1690471-05-6	95%	0.25g	$906.0	2023-10-27
Enamine	EN300-1107486-0.5g	propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate	1690471-05-6	95%	0.5g	$946.0	2023-10-27
Enamine	EN300-1107486-1.0g	propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate	1690471-05-6		1g	$1299.0	2023-06-10
Enamine	EN300-1107486-2.5g	propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate	1690471-05-6	95%	2.5g	$1931.0	2023-10-27
Enamine	EN300-1107486-5.0g	propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate	1690471-05-6		5g	$3770.0	2023-06-10
Enamine	EN300-1107486-10.0g	propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate	1690471-05-6		10g	$5590.0	2023-06-10
Enamine	EN300-1107486-1g	propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate	1690471-05-6	95%	1g	$986.0	2023-10-27
Enamine	EN300-1107486-5g	propan-2-yl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)acetate	1690471-05-6	95%	5g	$2858.0	2023-10-27